N-(2-methoxy-4-{[(3-methylphenoxy)acetyl]amino}phenyl)-2-thiophenecarboxamide

• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: N-[2-methoxy-4-[[2-(3-methylphenoxy)acetyl]amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H20N2O4S/c1-14-5-3-6-16(11-14)27-13-20(24)22-15-8-9-17(18(12-15)26-2)23-21(25)19-7-4-10-28-19/h3-12H,13H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: ULFPEISVVJDDDI-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CS3)OC

Description

N-(2-methoxy-4-{[(3-methylphenoxy)acetyl]amino}phenyl)-2-thiophenecarboxamide, also known as MT-1, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MT-1 belongs to the class of compounds known as melanocortin agonists, which have been shown to have a range of physiological effects, including anti-inflammatory, neuroprotective, and metabolic effects.

Mechanism of Action

N-(2-methoxy-4-{[(3-methylphenoxy)acetyl]amino}phenyl)-2-thiophenecarboxamide exerts its effects through activation of the melanocortin 1 receptor (MC1R), a G protein-coupled receptor that is expressed in a variety of tissues, including the skin, brain, and immune system. Activation of MC1R by this compound leads to the activation of intracellular signaling pathways that ultimately result in the observed physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely mediated by its effects on the immune system and the nervous system. This compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, while increasing the production of anti-inflammatory cytokines. This compound has also been shown to reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-methoxy-4-{[(3-methylphenoxy)acetyl]amino}phenyl)-2-thiophenecarboxamide is its potent anti-inflammatory and neuroprotective effects, which make it a promising candidate for the treatment of a variety of diseases. However, one limitation of this compound is its relatively short half-life, which may limit its utility in some applications.

Future Directions

There are several potential future directions for research on N-(2-methoxy-4-{[(3-methylphenoxy)acetyl]amino}phenyl)-2-thiophenecarboxamide. One area of interest is the development of more stable analogs of this compound that could be used in a wider range of applications. Another area of interest is the investigation of the potential therapeutic applications of this compound in a variety of diseases, including neurodegenerative diseases, inflammatory diseases, and metabolic disorders. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its effects on various physiological systems.

Synthesis Methods

N-(2-methoxy-4-{[(3-methylphenoxy)acetyl]amino}phenyl)-2-thiophenecarboxamide can be synthesized through a multistep process involving the reaction of various chemical intermediates. The synthesis of this compound typically involves the condensation of 2-methoxy-4-nitroaniline with 3-methylphenol in the presence of a base, followed by acylation with chloroacetyl chloride and subsequent reduction of the nitro group to an amino group. The resulting compound is then coupled with 2-thiophenecarboxylic acid to yield this compound.

Scientific Research Applications

N-(2-methoxy-4-{[(3-methylphenoxy)acetyl]amino}phenyl)-2-thiophenecarboxamide has been extensively studied for its potential therapeutic applications, particularly in the areas of inflammation, pain, and neuroprotection. In preclinical studies, this compound has been shown to have potent anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines. This compound has also been shown to have neuroprotective effects, reducing neuronal damage and improving cognitive function in animal models of neurodegenerative diseases.